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Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158

For Researchers, Scientists, and Drug Development Professionals

PARAPLAST PLUS® is a specialized tissue embedding medium widely utilized in histology
and pathology laboratories. It is engineered to provide superior tissue infiltration and produce
high-quality sections with minimal compression, which is crucial for detailed morphological
analysis. This guide delves into the technical composition of PARAPLAST PLUS®), its
functional advantages, and the standard workflow for its application.

Core Composition

PARAPLAST PLUS® is a composite material, meticulously formulated from a blend of highly
purified paraffin and synthetic polymers, with the addition of a key penetration-enhancing
agent.[1][2][3][4] This combination is designed to overcome the challenges associated with
embedding dense or large tissue samples.[2][4][5][6]

The primary components are:

o Highly Purified Paraffin Wax: Forms the bulk of the medium, providing the structural matrix
for tissue embedding. Its purity ensures that there is no stainable residue left on the tissue
sections.[5]

o Plastic Polymers: These additives of regulated molecular weights enhance the elasticity and
tensile strength of the paraffin wax.[1][3][4] This results in improved ribbon continuity during
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sectioning and allows for the cutting of thin, wrinkle-free sections, even with tissues that are
inherently brittle.[1][2][3]

o Dimethyl Sulfoxide (DMSO): This is the distinguishing component of PARAPLAST PLUS®.
[2][4][6] It is a penetration enhancer that accelerates the infiltration of the embedding
medium into the tissue.[2][4] This is particularly beneficial for large or dense tissue samples
that are typically difficult to infiltrate.[2][5]

Quantitative Composition

The following table summarizes the known quantitative data for the components of
PARAPLAST PLUS®.

Percentage by .
Component CAS Number . Function
Weight

Primary embedding
matrix.[7][8]

Paraffin 8002-74-2 >98%

Accelerates tissue

Dimethyl Sulfoxide )
67-68-5 0.8% penetration and

(DMSO0) Lo
infiltration.[3][5][9]
Improves elasticity,
Plastic/Complex reduces compression,
Elastomers (e.g., 9003-27-4 <1% and enhances ribbon
Polyisobutylene) continuity during

sectioning.[1][7]

Experimental Protocols: Tissue Infiltration and
Embedding Workflow

While PARAPLAST PLUS® is not directly involved in signaling pathways, it is a critical
component of the experimental workflow in histological studies. The following protocol outlines
the standard procedure for tissue processing and embedding using this medium.

Objective: To thoroughly infiltrate a fixed tissue sample with PARAPLAST PLUS® to provide a
solid support for microtome sectioning.
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Methodology:

o Dehydration: The fixed tissue is passed through a graded series of ethanol solutions (e.g.,
70%, 95%, 100%) to remove water.

o Clearing: The dehydrated tissue is then treated with a clearing agent, such as xylene, to
remove the ethanol. This step makes the tissue translucent and miscible with the molten
paraffin.

« Infiltration: The cleared tissue is immersed in molten PARAPLAST PLUS® at its melting
point of 56°C.[1][4] The presence of DMSO in the formula can reduce the required infiltration
time by up to one-third compared to standard paraffin.[10]

o Embedding: The infiltrated tissue is oriented in a mold filled with molten PARAPLAST
PLUS® and allowed to cool and solidify, forming a "block."

o Sectioning: The solidified block is then sectioned using a microtome to produce thin ribbons
of tissue, which can be as thin as 2-4 micrometers.[3][5]

e Mounting and Staining: The sections are mounted on microscope slides and can then be
stained for microscopic examination.

Workflow Visualization

The following diagram illustrates the key stages of the tissue embedding process using
PARAPLAST PLUS®.
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Tissue Processing Workflow with PARAPLAST PLUS®
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A diagram illustrating the tissue processing and embedding workflow using PARAPLAST
PLUS®.
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Conclusion

PARAPLAST PLUS® is an advanced formulation for tissue embedding, offering significant
advantages over standard paraffin waxes. Its unique composition, featuring a blend of purified
paraffin, plastic polymers, and a precise concentration of DMSO, makes it an ideal choice for
researchers and clinicians working with challenging tissue specimens. The enhanced infiltration
and sectioning quality facilitated by PARAPLAST PLUS® are instrumental in achieving clear
and accurate histological results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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